3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid
Overview
Description
3-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid, also known as PIPER, is a chemical compound that has shown potential in various scientific research fields. This compound belongs to the class of biphenyl derivatives and has a molecular formula of C19H20N2O2. The aim of
Mechanism of Action
The mechanism of action of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid is not well understood. However, studies have shown that 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid can bind to various receptors in the brain such as the dopamine D2 receptor and the serotonin 5-HT1A receptor. 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has also been shown to inhibit the activity of the enzyme monoamine oxidase A (MAO-A), which is involved in the breakdown of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has various biochemical and physiological effects. 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain. 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has been shown to have neuroprotective effects and can protect against oxidative stress-induced damage in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid in lab experiments is its high purity. 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid can be synthesized with high purity, which makes it ideal for use in various scientific research fields. However, one of the limitations of using 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid in lab experiments is its low solubility in water. This can make it difficult to dissolve 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid. One of the future directions is to further investigate the mechanism of action of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid. Understanding the mechanism of action of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid can help to identify potential drug targets and improve the design of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid-based drugs. Another future direction is to investigate the potential of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid as a PET imaging agent. PET imaging with 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid can provide valuable information about the distribution and function of various receptors in the brain. Finally, future studies can investigate the potential of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid in combination therapy with other drugs for the treatment of various diseases.
Scientific Research Applications
3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has been studied extensively for its potential applications in various scientific research fields. One of the most promising applications of 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid is in the field of medicinal chemistry. 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has been shown to have potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and depression. 3'-(piperazin-1-ylmethyl)biphenyl-3-carboxylic acid has also been studied for its potential as a positron emission tomography (PET) imaging agent.
properties
IUPAC Name |
3-[3-(piperazin-1-ylmethyl)phenyl]benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c21-18(22)17-6-2-5-16(12-17)15-4-1-3-14(11-15)13-20-9-7-19-8-10-20/h1-6,11-12,19H,7-10,13H2,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPRFMBXZEAMEPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC(=CC=C2)C3=CC(=CC=C3)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(Piperazin-1-ylmethyl)phenyl]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.